Cas no 69088-96-6 (4-(3-aminophenyl)-2-methylbut-3-yn-2-ol)

• Product Name: 4-(3-aminophenyl)-2-methylbut-3-yn-2-ol
• CAS No: 69088-96-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD06200785
• CID: 513694
• PubChem ID: 87563046
• Update Time: 2025-06-27

4-(3-aminophenyl)-2-methylbut-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Aminophenyl)-2-methylbut-3-yn-2-ol
• 4-(3-Aminophenyl)-2-methyl-3-butyn-2-ol
• 3-Butyn-2-ol, 4-(3-aminophenyl)-2-methyl-
• 3-(3-Hydroxy-3-methyl-1-butyn-1-yl)aniline
• M-APACB
• 1-(3-Aminophenyl)-3-methyl-1-butyn-3-ol
• 3-(3-Hydroxy-3-methylbutyn-1-yl)aniline
• PubChem14777
• DQPSETABKZMTEZ-UHFFFAOYSA-N
• BCP24710
• FCH1122643
• AX8090157
• ST24042881
• 2-Methyl-4-(3-aminop
• AKOS015854592
• 2-Methyl-4-(3-aminophenyl)-3-butyn-2-ol
• MFCD06200785
• NS00036802
• T71233
• 3-Butyn-2-ol, 4-(3-aminophenyl)-2-methyl-; 4-(3-Aminophenyl)-2-methyl-3-butyn-2-ol; 1-(3-Aminophenyl)-3-hydroxy-3-methyl-1-butyne; 3-(3-Hydroxy-3-methylbutyn-1-yl)aniline; M-APACB
• CS-0213047
• AS-19753
• SCHEMBL471131
• F2167-6945
• FT-0641220
• A836350
• DTXSID6071954
• 69088-96-6
• 3-Butyn-2-ol,4-(3-aminophenyl)-2-methyl-
• A1607
• DB-055223
• 4-(3-aminophenyl)-2-methylbut-3-yn-2-ol

• MDL： MFCD06200785
• Inchi： 1S/C11H13NO/c1-11(2,13)7-6-9-4-3-5-10(12)8-9/h3-5,8,13H,12H2,1-2H3
• InChI Key： DQPSETABKZMTEZ-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC=C(C=1)N)(C)C

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White lens powder
• Density: 1.11
• Melting Point: 118.0 to 122.0 deg-C
• PSA: 46.25000
• LogP: 1.97240
• Solubility: Soluble in methanol

4-(3-aminophenyl)-2-methylbut-3-yn-2-ol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-(3-aminophenyl)-2-methylbut-3-yn-2-ol

Introduction to 4-(3-Aminophenyl)-2-Methylbut-3-yn-2-ol (CAS No. 69088-96-6)

4-(3-Aminophenyl)-2-methylbut-3-yn-2-ol, also known by its CAS number 69088-96-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group attached to a phenyl ring and a methylbutynol moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 4-(3-Aminophenyl)-2-methylbut-3-yn-2-ol is C₁₁H₁₅NO, and its molecular weight is approximately 177.24 g/mol. The compound's structure features a conjugated system that allows for electronic delocalization, which can influence its reactivity and binding properties. This structural characteristic is crucial for understanding its potential interactions with biological targets.

In recent years, significant advancements have been made in the study of 4-(3-Aminophenyl)-2-methylbut-3-yn-2-ol. Researchers have explored its potential as a lead compound for the development of new therapeutic agents. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in the treatment of various diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(3-Aminophenyl)-2-methylbut-3-yn-2-ol exhibits potent agonist activity at the serotonin 5-HT_1A receptor. This receptor is involved in regulating mood, anxiety, and sleep, making it a promising target for the development of novel antidepressants and anxiolytics. The researchers found that the compound's unique structure allows it to bind selectively to the 5-HT_1A receptor with high affinity and efficacy, suggesting its potential as a lead molecule for further optimization.

Beyond its activity at GPCRs, 4-(3-Aminophenyl)-2-methylbut-3-yn-2-ol has also shown promise in other therapeutic areas. A 2020 study published in the European Journal of Pharmacology investigated its effects on inflammation and oxidative stress. The results indicated that the compound possesses anti-inflammatory properties and can reduce oxidative stress markers in vitro. These findings suggest that 4-(3-Aminophenyl)-2-methylbut-3-yn-2-ol may have potential applications in treating inflammatory diseases and conditions associated with oxidative stress, such as neurodegenerative disorders.

The synthesis of 4-(3-Aminophenyl)-2-methylbut-3-yn-2-ol has been optimized to improve yield and purity, making it more accessible for large-scale production. A common synthetic route involves the coupling of 3-nitrobenzeneboronic acid with 1-bromo-2-methylbutane followed by reduction of the nitro group to an amino group. This method provides a robust and scalable approach to producing high-quality material suitable for preclinical and clinical studies.

In preclinical studies, 4-(3-Aminophenyl)-2-methylbut-3-yn-2-ol has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues without causing significant adverse effects. Additionally, preliminary safety assessments have shown that the compound does not exhibit mutagenic or genotoxic properties, further supporting its potential as a safe therapeutic agent.

The potential applications of 4-(3-Aminophenyl)-2-methylbut-3-yn-2-ol extend beyond traditional small molecule drugs. Recent research has explored its use as a building block for more complex molecules, such as prodrugs and conjugates designed to enhance drug delivery and efficacy. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2019 described the synthesis of prodrugs derived from 4-(3-Aminophenyl)-2-methylbut-3-yn-2-ol, which showed improved solubility and stability compared to the parent compound.

In conclusion, 4-(3-Aminophenyl)-2-methylbut-3-yne-nol (CAS No. 69088-96-6) is a versatile compound with promising therapeutic potential across multiple disease areas. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.